2-(3,5-dichlorophenyl)-6-methyl-1H-pyrimidin-4-one

• Molecular Formula: C11H8Cl2N2O
• Molecular Weight: 255.10 g/mol
• IUPAC Name: 2-(3,5-dichlorophenyl)-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H8Cl2N2O/c1-6-2-10(16)15-11(14-6)7-3-8(12)5-9(13)4-7/h2-5H,1H3,(H,14,15,16)
• InChI Key: DNKFMDWYBMSNQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)C2=CC(=CC(=C2)Cl)Cl

Description

2-(3,5-dichlorophenyl)-6-methyl-1H-pyrimidin-4-one is a heterocyclic compound that features a pyrimidine ring substituted with a 3,5-dichlorophenyl group and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,5-dichlorophenyl)-6-methyl-1H-pyrimidin-4-one typically involves the condensation of 3,5-dichlorobenzaldehyde with ethyl acetoacetate in the presence of a base, followed by cyclization and subsequent oxidation. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like piperidine or ammonium acetate. The reaction is usually carried out under reflux conditions to ensure complete conversion of the starting materials.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(3,5-dichlorophenyl)-6-methyl-1H-pyrimidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: Halogen substitution reactions can introduce different substituents on the phenyl ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Halogenation reagents like N-bromosuccinimide and N-chlorosuccinimide are employed.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of amine derivatives.

Substitution: Formation of halogen-substituted derivatives.

Scientific Research Applications

2-(3,5-dichlorophenyl)-6-methyl-1H-pyrimidin-4-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 2-(3,5-dichlorophenyl)-6-methyl-1H-pyrimidin-4-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby preventing substrate binding and subsequent catalytic activity. Additionally, it may interact with cellular receptors, modulating signal transduction pathways and influencing cellular responses.

Comparison with Similar Compounds

Similar Compounds

• 3,5-Dichloro-N-(2-chlorophenyl)benzamide
• 3,5-Dichloro-N-(4-chlorophenyl)benzamide
• (3,5-Dichlorophenyl)pyridine-derived compounds

Uniqueness

2-(3,5-dichlorophenyl)-6-methyl-1H-pyrimidin-4-one is unique due to its specific substitution pattern on the pyrimidine ring, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and selectivity in chemical reactions, as well as varied biological activities, making it a valuable compound for further research and development.